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Compound of Interest

Compound Name: Isopentyl pentyl phthalate

Cat. No.: B585367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isopentyl Pentyl Phthalate
Isopentyl pentyl phthalate (CAS No. 776297-69-9) is a phthalate ester characterized by its

short, branched alkyl chains.[1][2] Like other phthalates, it is used as a plasticizer to increase

the flexibility, durability, and workability of polymeric materials.[3] Its molecular structure allows

it to intersperse between polymer chains, reducing intermolecular forces and thereby lowering

the glass transition temperature (Tg) of the material.[3][4] This compound is a clear, colorless

oil and is available as a research chemical from various suppliers.[2][5][6][7][8]

While effective as a plasticizer, it is crucial to note that isopentyl pentyl phthalate, along with

other short-chain phthalates, has been identified as a substance with significant toxicological

concerns. Research has demonstrated its potential for fetotoxicity, embryolethality, and

teratogenicity.[9] It is also recognized as an endocrine disruptor with antiandrogenic effects.[10]

Therefore, its use in research, particularly in applications with potential human or environmental

contact, requires rigorous safety protocols and careful consideration of its toxicological profile.

Physicochemical and Toxicological Properties
A summary of the key properties of isopentyl pentyl phthalate is provided below.
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Property Value Reference

CAS Number 776297-69-9 [9]

Molecular Formula C₁₈H₂₆O₄ [9]

Molecular Weight 306.4 g/mol [9]

Boiling Point 337.5 ± 10.0 °C (Predicted) [9]

Density 1.029 ± 0.06 g/cm³ (Predicted) [9]

Appearance Clear, colorless oil [1]

Primary Hazard Reproductive Toxicity [9]

Endocrine Effect Antiandrogenic [10]

Mechanism of Action as a Plasticizer
The primary function of a plasticizer is to increase the free volume within a polymer matrix.[3]

Isopentyl pentyl phthalate, when incorporated into a polymer such as polyvinyl chloride

(PVC) or cellulose acetate, positions its molecules between the long polymer chains.[3][11]

This spacing reduces the polymer-polymer chain interactions, allowing the chains to move

more freely relative to one another.[3][4] The result is a more flexible and less brittle material

with a lower glass transition temperature.[3][12] The effectiveness of a plasticizer is dependent

on its compatibility with the polymer, which is influenced by factors such as polarity and

molecular structure.[11]

Caption: Role of a plasticizer in a polymer matrix.

Quantitative Performance Data
Specific quantitative data for isopentyl pentyl phthalate as a plasticizer is limited in publicly

available literature. The following tables present representative data for short-chain phthalates,

which are structurally similar and expected to exhibit comparable performance. This data

should be used as a general guide and may not be fully representative of isopentyl pentyl
phthalate's specific performance.

Table 1: Effect of Short-Chain Phthalates on Mechanical Properties of PVC
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Plasticizer (40 wt%)
Tensile Strength
(MPa)

Elongation at
Break (%)

100% Modulus
(MPa)

Di-n-butyl phthalate

(DBP)
18.5 350 9.5

Diisobutyl phthalate

(DIBP)
19.0 340 10.0

Diisopentyl phthalate

(DIPP) (proxy)
~18-20 ~330-360 ~9-11

Data for DBP and DIBP from comparative studies. DIPP values are estimated based on trends

for short-chain phthalates.[3][13]

Table 2: Effect of Short-Chain Phthalates on Thermal Properties of PVC

Plasticizer (40 wt%) Glass Transition Temperature (Tg) (°C)

Di-n-butyl phthalate (DBP) 25

Diisobutyl phthalate (DIBP) 28

Diisopentyl phthalate (DIPP) (proxy) ~25-30

Data for DBP and DIBP from comparative studies. DIPP values are estimated based on trends

for short-chain phthalates.[3]

Experimental Protocols
Protocol for Incorporation of Isopentyl Pentyl Phthalate
into a Polymer Matrix via Solvent Casting
This method is suitable for preparing thin polymer films with a uniform distribution of the

plasticizer.

Materials:

Polymer resin (e.g., PVC, cellulose acetate)
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Isopentyl pentyl phthalate

Volatile solvent (e.g., tetrahydrofuran (THF), acetone)

Glass petri dish or flat glass plate

Magnetic stirrer and stir bar

Fume hood

Procedure:

Polymer Solution Preparation: In a fume hood, dissolve a known weight of the polymer resin

in a suitable volatile solvent to create a solution of a specific concentration (e.g., 10-15%

w/v). Stir the solution using a magnetic stirrer until the polymer is completely dissolved.

Plasticizer Addition: Calculate the required amount of isopentyl pentyl phthalate based on

the desired weight percentage (e.g., 10, 20, 30 wt% relative to the polymer). Add the

plasticizer to the polymer solution and continue stirring until a homogenous mixture is

obtained.

Casting: Pour the solution into a glass petri dish or onto a flat glass plate. Ensure the surface

is level to achieve a film of uniform thickness.

Solvent Evaporation: Cover the casting surface with a perforated lid to allow for slow and

controlled evaporation of the solvent. Leave the setup in the fume hood at room temperature

for 24-48 hours, or until the film is completely dry.

Film Detachment: Carefully detach the dried film from the glass surface. The resulting film

can be used for further characterization.

Dissolve Polymer in Solvent Add Isopentyl Pentyl Phthalate Stir to Homogenize Cast Solution onto Glass Surface Controlled Solvent Evaporation Detach Dried Plasticized Film

Click to download full resolution via product page

Caption: Workflow for solvent casting of plasticized films.
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Protocol for Evaluation of Plasticizer Efficiency: Tensile
Testing
This protocol is based on ASTM D2284 for determining the tensile properties of plasticized

polymers.

Materials:

Plasticized polymer film

Universal Testing Machine (UTM) with a suitable load cell

Dumbbell-shaped die for cutting samples (as per ASTM D638)

Procedure:

Sample Preparation: Cut dumbbell-shaped specimens from the plasticized polymer film

using the die. Ensure the edges are smooth and free of nicks.

Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23 ±

2°C and 50 ± 5% relative humidity) for at least 24 hours prior to testing.

Tensile Test:

Mount the specimen in the grips of the UTM.

Set the crosshead speed to a constant rate (e.g., 50 mm/min).

Start the test and record the load and elongation data until the specimen breaks.

Data Analysis: From the stress-strain curve, determine the following properties:

Tensile Strength (MPa): The maximum stress the material can withstand before breaking.

Elongation at Break (%): The percentage increase in length at the point of fracture.

Modulus of Elasticity (MPa): The slope of the initial linear portion of the stress-strain curve,

indicating the material's stiffness.
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Protocol for Evaluation of Thermal Properties:
Differential Scanning Calorimetry (DSC)
This protocol is used to determine the glass transition temperature (Tg) of the plasticized

polymer.[1]

Materials:

Plasticized polymer sample (5-10 mg)

Differential Scanning Calorimeter (DSC)

Aluminum DSC pans

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the plasticized polymer film and seal it in

an aluminum DSC pan.

DSC Analysis:

Place the sample pan and an empty reference pan in the DSC cell.

Heat the sample to a temperature above its expected Tg at a constant rate (e.g.,

10°C/min) under a nitrogen atmosphere.

Cool the sample rapidly to a temperature well below the Tg.

Reheat the sample at the same constant rate.

Data Analysis: The glass transition temperature (Tg) is determined from the second heating

scan as the midpoint of the step-like transition in the heat flow curve.

Endocrine Disruption Signaling Pathway
Short-chain phthalates, including isopentyl pentyl phthalate, are known to exert

antiandrogenic effects by interfering with the steroidogenesis pathway in the testes.[10] This
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disruption can lead to reduced testosterone production and subsequent reproductive and

developmental issues.
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Caption: Antiandrogenic action of Isopentyl Pentyl Phthalate.

Safety and Handling
Given its toxicological profile, isopentyl pentyl phthalate should be handled with appropriate

precautions:

Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical

fume hood.
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and

safety glasses.

Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and

federal regulations.

Reproductive Hazard: Due to its potential to harm the unborn child, women of childbearing

potential should handle this chemical with extreme caution.[9]

Conclusion
Isopentyl pentyl phthalate is an effective plasticizer for increasing the flexibility of polymers.

However, its significant reproductive and endocrine-disrupting toxicity necessitates careful

handling and limits its potential applications, especially in consumer products, medical devices,

and drug delivery systems. Its use in research should be confined to applications where its

specific properties are required and where exposure can be strictly controlled. Researchers are

encouraged to explore safer, bio-based plasticizer alternatives where possible.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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